![molecular formula C12H22N2O3 B2701208 Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate CAS No. 915877-27-9](/img/structure/B2701208.png)
Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
“Methyl piperidine-4-carboxylate” is used as a reactant for the synthesis of antitubercular agents, aminopyrazine inhibitors, orally available naphthyridine protein kinase D inhibitors, and a scalable catalyst from asymmetric hydrogenation of sterically demanding aryl enamide .Molecular Structure Analysis
The molecular structure of “Methyl piperidine-4-carboxylate” is represented by the molecular formula C7H13NO2 . The InChI Key for this compound is RZVWBASHHLFBJF-UHFFFAOYSA-N .Chemical Reactions Analysis
“Methyl piperidine-4-carboxylate” is a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation .Physical And Chemical Properties Analysis
“Methyl piperidine-4-carboxylate” has a molecular weight of 143.19 g/mol . It is slightly soluble in water .Scientific Research Applications
- Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate serves as a valuable building block for synthesizing antitubercular agents. Researchers have explored its potential in designing novel drugs to combat tuberculosis, a global health concern .
- Scientists have investigated this compound as a precursor for aminopyrazine inhibitors. These inhibitors play a crucial role in modulating specific biological pathways, making them relevant for drug discovery and development .
- Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate has been studied in the context of PKD inhibition. PKD is an enzyme involved in cell signaling and regulation. Inhibiting PKD may have therapeutic implications for various diseases, including cancer and cardiovascular disorders .
- Researchers have explored the compound’s potential as a scalable catalyst for asymmetric hydrogenation reactions. Asymmetric hydrogenation is a powerful tool in organic synthesis, allowing the production of chiral compounds with high enantioselectivity .
- Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate has been employed in the synthesis of sterically demanding aryl enamide derivatives. These reactions are valuable for constructing complex organic molecules with specific substitution patterns .
- Beyond specific applications, this compound contributes to the broader fields of chemical biology and medicinal chemistry. Its versatile reactivity and structural features make it a valuable tool for designing and optimizing bioactive molecules .
Antitubercular Agents
Aminopyrazine Inhibitors
Protein Kinase D (PKD) Inhibitors
Asymmetric Hydrogenation Catalysts
Sterically Demanding Aryl Enamide Reactions
Chemical Biology and Medicinal Chemistry
Safety and Hazards
properties
IUPAC Name |
methyl 1-(butylcarbamoyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-3-4-7-13-12(16)14-8-5-10(6-9-14)11(15)17-2/h10H,3-9H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBXGTIVREGUNKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)N1CCC(CC1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-(butylcarbamoyl)piperidine-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.